Cas no 15456-83-4 (3(2H)-Pyridazinone,6-(acetyloxy)-)

• Product Name: 3(2H)-Pyridazinone,6-(acetyloxy)-
• CAS No: 15456-83-4
• MF: C₆H₆N₂O₃
• MW: 154.12344121933
• CID: 172991
• PubChem ID: 254943
• Update Time: 2025-04-19

3(2H)-Pyridazinone,6-(acetyloxy)- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Pyridazinone,6-(acetyloxy)-
• (6-oxo-1H-pyridazin-3-yl) acetate
• 3-Oxo-6-acetoxy-2,3-dihydro-pyridazin
• 6-Acetoxy-2H-pyridazin-3-on
• 6-acetoxy-2H-pyridazin-3-one
• 6-oxo-1,6-dihydropyridazin-3-yl acetate
• mono-O-acetyl maleic hydrazide
• O-Acetoxy-maleinsaeurehydrazid
• 15456-83-4
• NSC-79702
• NSC79702
• NCIOpen2_000710
• DTXSID40292028

• Inchi： 1S/C6H6N2O3/c1-4(9)11-6-3-2-5(10)7-8-6/h2-3H,1H3,(H,7,10)
• InChI Key： PKYYZITUNYMDRY-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1C=CC(NN=1)=O

Computed Properties

• Exact Mass: 154.03800
• Monoisotopic Mass: 154.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 67.8Ų

Experimental Properties

• Density: 1.39
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.58
• PSA: 72.05000
• LogP: -0.30480